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Compound of Interest

Compound Name: 3-Azidopropylamine

Cat. No.: B124161

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of 3-Azidopropylamine (CAS No. 88192-19-2). The information is compiled from
publicly available Safety Data Sheets (SDS) and regulatory guidelines to ensure safe
laboratory practices. All quantitative data is presented in structured tables, and relevant
experimental methodologies are detailed.

Chemical Identification and Physical Properties

3-Azidopropylamine is a bifunctional molecule containing both a primary amine and an azide
group, making it a valuable building block in bioconjugation and click chemistry.[1] Its physical
and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula CsHsNa [2]
Molecular Weight 100.12 g/mol [2]

CAS Number 88192-19-2 [2]
Appearance C.:ok')rle.ss to pale yellow 3]

liquid/oil

Boiling Point 50 °C @ 15 mmHg [41[5]
Density 1.020 g/mL at 25 °C [41[6]

Refractive Index

n20/D 1.471

[4][6]

Solubility

Soluble in water, DMSO, DMF,
DCM, THF, and Chloroform

[3]4]

Storage Temperature

-20°C

[6]

Hazard Identification and Classification

3-Azidopropylamine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and acute oral toxicity.[7]

Hazard Classification GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids Category 3
vapour[7][8]
Acute toxicity, Oral Category 3 H301: Toxic if swallowed[7]
Skin corrosion/irritation Category 2 H315: Causes skin irritation[5]
Serious eye damage/eye H319: Causes serious eye
L Category 2A S
irritation irritation[5]
Specific target organ toxicity, ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3

system)

irritation[5]
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Signal Word:Danger[7][5]
GHS Pictograms:
alt text

Toxicological Data

While a specific median lethal dose (LD50) is not consistently published in public SDSs, the
GHS classification "Acute Toxicity, Oral, Category 3" indicates that the oral LD50 for rats falls
within a specific range.

Endpoint Route Species Value Classification

50 < LD50 < 300

LD50 Oral Rat Category 3[7]
mg/kg bw
) o ) Category 2
Skin Irritation Dermal Rabbit - )
(Irritant)[5]
Category 2A
Eye Irritation Ocular Rabbit - (Serious Irritant)

[5]

Experimental Protocols for Hazard Determination

The hazard classifications for 3-Azidopropylamine are determined using standardized testing
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). The methodologies for the relevant toxicological endpoints are
described below.

Acute Oral Toxicity (OECD Guideline 423)

The "Acute Toxic Class Method" is used to assess the oral toxicity of a substance.[4] This
method is a stepwise procedure that uses a minimum number of animals to classify a
substance based on its lethality.

Methodology:
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e Animal Selection: Healthy, young adult animals of a single sex (typically female rats) are
used.[4]

» Dosing: A group of three animals is administered the test substance orally at one of the
defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[4]

» Observation: The animals are observed for mortality and clinical signs of toxicity shortly after
dosing and periodically for at least 14 days.[2]

o Stepwise Procedure: The outcome of the first step determines the subsequent action.
o If mortality occurs, the test is repeated with a lower dose.
o If no mortality occurs, the test is repeated with a higher dose.

» Classification: The substance is classified based on the dose levels at which mortality is
observed, allowing for placement into one of the GHS categories.[4]

Acute Dermal Irritation (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.[5][6]

Methodology:

e Animal Selection: The albino rabbit is the recommended species. A small area of the
animal's back is clipped free of fur.[6][9]

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
the prepared skin under a gauze patch.[3]

o Exposure: The patch is held in place for a 4-hour exposure period.[9]

e Observation and Scoring: After removal of the patch, the skin is examined for erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). The
reactions are scored on a scale from 0 (no effect) to 4 (severe).[9]
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o Classification: The substance is classified as an irritant if the mean scores for either
erythema or edema exceed a certain threshold across the test animals.[6]

Acute Eye Irritation (OECD Guideline 405)

This test assesses the potential for a substance to produce damage to the eye upon a single
application.[7][10]

Methodology:
e Animal Selection: A single, healthy albino rabbit is typically used for the initial test.[10]

o Application: A single dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival
sac of one eye. The other eye remains untreated and serves as a control.[10]

o Observation and Scoring: The eyes are examined at 1, 24, 48, and 72 hours after
application. Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are
scored.[10]

o Confirmatory Testing: If a corrosive or severe irritant effect is not observed in the first animal,
the response may be confirmed in up to two additional animals.[10]

» Classification: The substance is classified based on the severity and reversibility of the
observed eye damage.[1]

Safe Handling and Emergency Procedures

Adherence to strict safety protocols is mandatory when handling 3-Azidopropylamine.
Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5]

» Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Ground and bond containers and receiving equipment to prevent static discharge.[5]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN
166 or NIOSH standards).[5]

» Skin Protection: Wear chemically impermeable gloves (e.g., nitrile rubber) and protective
clothing.[5]

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

First Aid and Emergency Workflow: The following diagram outlines the immediate steps to be
taken in case of exposure.

Exposure Event

Exposure to
3-Azidopropylamine

Immediate Actions

Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Take off all contaminated clothing immediately. Rinse cautiously with water for several minutes. Rinse mouth.
If breathing is difficult, give oxygen. Rinse skin with plenty of water. Remove contact lenses, if present. Do NOT induce vomiting.
T T T

Medical Attention

Seek Immediate Medical Attention
or call a Poison Control Center.

Click to download full resolution via product page

Caption: First-aid response workflow for 3-Azidopropylamine exposure.

Storage and Disposal

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Store locked up.[5]

Recommended storage temperature is -20°C.[6]
Disposal:

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with all applicable local, regional, and national laws and regulations.[5]

e Do not let the chemical enter drains.[5]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Azidopropylamine: A Technical Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124161#3-azidopropylamine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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